(Z)-methyl 2-(azepan-2-ylidene)acetate
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{ "Design of the Synthesis Pathway": "The synthesis pathway for (Z)-methyl 2-(azepan-2-ylidene)acetate involves the condensation of azepan-2-one with methyl 2-bromoacetate, followed by reduction and deprotection steps.", "Starting Materials": [ "Azepan-2-one", "Methyl 2-bromoacetate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Azepan-2-one is reacted with methyl 2-bromoacetate in the presence of sodium hydroxide in methanol to form (Z)-methyl 2-(azepan-2-ylidene)acetate.", "Step 2: The resulting product is then reduced using sodium borohydride in methanol to form the corresponding alcohol.", "Step 3: The alcohol is then deprotected using hydrochloric acid in diethyl ether to yield the final product, (Z)-methyl 2-(azepan-2-ylidene)acetate." ] } | |
CAS RN |
1902162-09-7 |
Product Name |
(Z)-methyl 2-(azepan-2-ylidene)acetate |
Molecular Formula |
C9H15NO2 |
Molecular Weight |
169.2 |
Purity |
95 |
Origin of Product |
United States |
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